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Introduction

Flucarbazone-sodium is a selective, post-emergence herbicide used for the control of grass
and some broadleaf weeds in cereal crops.[1][2] It belongs to the sulfonylurea class of
herbicides, which are known for their high efficacy at low application rates.[3] The active
ingredient, flucarbazone, is typically used as its sodium salt to enhance its solubility in water
for formulation purposes.[4] This technical guide provides an in-depth overview of the chemical
synthesis, properties, mode of action, and analytical methods for Flucarbazone-sodium.

Chemical Synthesis

The synthesis of Flucarbazone-sodium can be achieved through the reaction of 4-methyl-4,5-
dihydro-3-methoxy-5-oxotriazole with 2-(trifluoromethoxy)phenyl sulfamoyl chloride.[5] A more
detailed multi-step commercial synthesis process has also been described.[1] This process
begins with the formation of the triazole core, followed by the construction of the sulfonylurea
bridge and subsequent salt formation.

A general workflow for the synthesis of Flucarbazone-sodium is outlined below:
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Step 1: Triazole Core Formation
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Step 3: Sulfonylurea Bridge Construction
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Caption: General workflow for the chemical synthesis of Flucarbazone-sodium.
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Chemical and Physical Properties

Flucarbazone-sodium is a colorless, crystalline, and odorless powder.[5] A summary of its key
chemical and physical properties is provided in the table below.

Property Value Reference
Molecular Formula C12H10F3N4NaOeS [5]
Molar Mass 418.28 g/mol [5]
Melting Point 200 °C (decomposes) [1][5]
Vapor Pressure 1x 1071 mm Hg at 20 °C [5]
pKa 1.9 [5]
Water Solubility 44 g/L at 20 °C (pH 9) [5]
Solubility in Organic Solvents 6]

(g/L at 20°C)

- Dimethylsulfoxide 250 [6]

- Poly(ethylene glycol) 48 [6]

- Acetonitrile 6.4 [6]

- 2-Propanol 0.27 [6]

- Xylene <0.1 [6]

Mode of Action

Flucarbazone-sodium is an acetolactate synthase (ALS) inhibitor.[2][5] ALS, also known as
acetohydroxyacid synthase (AHAS), is a key enzyme in the biosynthetic pathway of branched-
chain amino acids (valine, leucine, and isoleucine).[1][2] By inhibiting this enzyme,
Flucarbazone-sodium disrupts protein synthesis in susceptible plants, leading to cessation of
growth and eventual death.[6] The herbicide is absorbed through both the roots and foliage and
is translocated within the plant.[1][2][4]
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The following diagram illustrates the inhibition of the branched-chain amino acid synthesis
pathway by Flucarbazone-sodium.

Flucarbazone-sodium
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Caption: Inhibition of Acetolactate Synthase (ALS) by Flucarbazone-sodium.

Toxicological Profile

Flucarbazone-sodium exhibits low acute toxicity via oral, dermal, and inhalation routes.[7] It is
classified as a slight eye irritant but is not a skin irritant or a dermal sensitizer.[7][8] Studies
have not shown evidence of carcinogenicity, mutagenicity, or reproductive toxicity.[7][8]
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Toxicity Endpoint Result Reference
Acute Oral LD50 (rat) > 5000 mg/kg [8]
Acute Dermal LD50 (rat) > 5000 mg/kg [8]
Acute Inhalation LC50 (rat) > 2.08 mg/L [8]
Eye Irritation (rabbit) Slightly irritating [7]
Skin Irritation Non-irritating [7]
Dermal Sensitization Not a sensitizer [7]
Carcinogenicity Not likely to be carcinogenic to 7

humans

Experimental Protocols: Analysis of Flucarbazone-
sodium in Environmental Samples

The following is a representative protocol for the determination of Flucarbazone-sodium and
its metabolites in soil and water samples by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS). This protocol is based on methodologies described in the literature.
[O1[10][11][12][13]

1. Sample Preparation
e Soil Samples:

o Weigh a representative sample of air-dried and sieved soil into a centrifuge tube.

o

Add an extraction solvent (e.g., a mixture of acetonitrile and water).[9][11]

[e]

Vortex and sonicate the sample to ensure thorough extraction.

o

Centrifuge the sample and collect the supernatant.

[¢]

The extract may be further cleaned up using solid-phase extraction (SPE) with a suitable
sorbent like graphitized carbon black (GCB).[9][11]
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e Water Samples:
o Acidify the water sample (e.g., with hydrochloric acid).[13]
o Pass the sample through a pre-conditioned C18 SPE cartridge.[13]
o Wash the cartridge with HPLC-grade water.

o Elute the analytes with a suitable solvent mixture (e.g., methanol and ammonium
hydroxide).[13]

2. LC-MS/MS Analysis
e Chromatographic Conditions:
o Column: A reverse-phase C18 column is typically used.[10]

o Mobile Phase: A gradient elution with a mixture of acetonitrile and water (often containing
a modifier like formic acid or ammonium acetate) is employed.[11]

o Injection Volume: A small volume (e.g., 5 pL) of the prepared sample extract is injected.
[11]

e Mass Spectrometric Conditions:

o lonization Mode: Electrospray ionization (ESI) is used, typically in negative ion mode for
Flucarbazone-sodium and its acidic metabolites, and positive ion mode for other
metabolites.[9][12][13]

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, which
provides high selectivity and sensitivity.[9][12][13] Specific precursor-to-product ion
transitions are monitored for each analyte.

3. Quantification

o A calibration curve is generated using standard solutions of Flucarbazone-sodium and its
metabolites of known concentrations.
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e The concentration of the analytes in the samples is determined by comparing their peak
areas to the calibration curve.

« Internal standards may be used to correct for matrix effects and variations in instrument
response.

The workflow for the analytical determination of Flucarbazone-sodium is depicted below.

Analytical Workflow

(Soil or Water Sample)

(Solid—Phase Extraction (SPE) Cleanua

(LC-MS/MS Analysis)

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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